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Compound of Interest

Compound Name: 1,1'-Thiocarbonyldiimidazole

Cat. No.: B131065 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 1,1'-Thiocarbonyldiimidazole (TCDI), a versatile but hazardous

reagent. Adherence to these procedural steps will minimize risks and ensure operational

integrity.

Chemical Profile and Hazards

1,1'-Thiocarbonyldiimidazole is a yellow powder utilized in various organic syntheses.[1][2]

While stable under normal conditions, it is moisture-sensitive and poses several health risks.[1]

[3] It is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause

respiratory irritation.[2][4]

Hazard Classification GHS Codes Signal Word

Acute Toxicity, Oral H302 Warning

Skin Irritation H315 Warning

Serious Eye Irritation H319 Warning

Respiratory Irritation H335 Warning

Data sourced from multiple safety data sheets.[2][4]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling TCDI is crucial. The following step-by-step guidance covers

the entire lifecycle of the chemical within a laboratory setting.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, well-ventilated area away from incompatible materials

such as strong oxidizing agents and acids.[5] Refrigeration is recommended.[1][5]

Inert Atmosphere: For long-term storage and to maintain product quality, store under an inert

atmosphere.[5]

Container Integrity: Keep the container tightly closed to prevent moisture contamination,

which can lead to decomposition.[1][3]

2. Personal Protective Equipment (PPE):

Before handling, ensure all personnel are equipped with the appropriate PPE.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][6]

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1][6]

Prevents skin contact and

irritation.

Body Protection
A lab coat with long sleeves.[3]

[6]
Minimizes skin exposure.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be used,

especially when handling the

powder outside of a fume

hood.[5]

Prevents inhalation of irritating

dust.
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3. Handling and Use:

Ventilation: Always handle 1,1'-Thiocarbonyldiimidazole in a well-ventilated area or within

a chemical fume hood to minimize inhalation exposure.[1][3]

Avoid Dust Formation: Take care to avoid generating dust when handling the solid material.

[5][7]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands

thoroughly with soap and water after handling.[3][6]

Spill Management: In the event of a spill, immediately clean it up while wearing appropriate

PPE. Sweep up the solid material and place it into a suitable, dry, and closed container for

disposal.[1] Ensure the area is well-ventilated.[1]

4. Disposal:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.

Regulatory Compliance: Consult and adhere to all local, regional, and national hazardous

waste regulations for proper disposal.[5]

Containers: Dispose of the waste in approved, labeled containers.

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][5]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[1][5]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of water or milk. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1]

Workflow for Safe Handling
The following diagram illustrates the logical progression for the safe handling of 1,1'-
Thiocarbonyldiimidazole.
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Safe handling workflow for 1,1'-Thiocarbonyldiimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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